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Compound of Interest

Compound Name: Agelon

CAS No.: 8073-77-6

Cat. No.: B12293626

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical substances. This document provides crucial

safety and logistical information for the handling of Agilon™, a term that can refer to different

products. Based on available safety data, this guide focuses on the handling of silica-based

chemical compounds, such as Agilon™ 454 G-D, which require specific personal protective

equipment (PPE) and handling protocols.

Immediate Safety and Hazard Information
Agilon™ performance silica products are reinforcing fillers. While specific grades may have

different properties, a representative Safety Data Sheet (SDS) for Agilon™ 454 G-D indicates

that the primary hazards are associated with its physical form as a powder.

Potential Hazards:

Respiratory Irritation: Inhalation of airborne dust may cause irritation to the nose, throat, and

lungs.[1]

Skin Irritation: Prolonged or repeated contact can lead to dry skin and irritation.[1]
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Eye Irritation: While not expected to cause significant irritation, mechanical irritation can

occur.[1]

Ingestion: May be harmful if swallowed.[1]

In the event of exposure, refer to the first aid measures outlined in the safety data sheet.[1]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Agilon™ in a laboratory setting.

Body Part
Personal Protective
Equipment

Specifications and Use

Respiratory NIOSH-approved respirator

Use a respirator with

appropriate particulate filters

(e.g., N95, P100) when

engineering controls are

insufficient to maintain

exposure below recommended

limits, or during spill cleanup.

Hands Chemical-resistant gloves

Nitrile or latex gloves are

generally suitable for handling

powders. Ensure gloves are

intact before use and change

them frequently.

Eyes
Safety glasses with side

shields or goggles

To protect against airborne

dust particles.

Body Laboratory coat

A standard lab coat should be

worn to prevent skin contact

and contamination of personal

clothing.
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Proper handling of Agilon™ is critical to minimize exposure and maintain a safe laboratory

environment. The following diagram illustrates a standard workflow for handling this material,

from preparation to disposal.
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Caption: Standard workflow for safely handling Agilon™ powder in a laboratory setting.
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Detailed Experimental Protocol: Weighing and
Transfer
This protocol outlines the steps for safely weighing and transferring Agilon™ powder.

Objective: To accurately weigh a specified amount of Agilon™ powder and transfer it to a

reaction vessel while minimizing dust generation and exposure.

Materials:

Agilon™ powder

Analytical balance or weighing station with a draft shield

Ventilated enclosure (e.g., fume hood, powder containment hood)

Anti-static weighing paper or boat

Spatula

Reaction vessel

Appropriate PPE (see table above)

Procedure:

Preparation:

Ensure the designated handling area, typically a fume hood or other ventilated enclosure,

is clean and operational.

Don all required personal protective equipment as specified in the PPE table.

Weighing:

Place a clean, anti-static weighing paper or boat on the analytical balance and tare the

balance.
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Carefully use a spatula to transfer the desired amount of Agilon™ powder onto the

weighing paper. Avoid creating airborne dust by moving slowly and deliberately.

Record the final weight.

Transfer:

Carefully remove the weighing paper with the Agilon™ powder from the balance.

Gently fold the weighing paper to create a funnel and carefully pour the powder into the

reaction vessel.

Alternatively, if using a weighing boat, gently tap the side to transfer the powder.

Ensure the transfer is done within the ventilated enclosure to capture any fugitive dust.

Cleanup:

Dispose of the used weighing paper/boat in a designated, labeled waste container.

Wipe down the spatula, balance, and surrounding work surfaces with a damp cloth or

towel to collect any residual dust. Do not use dry sweeping methods as this can generate

airborne dust.

Dispose of all contaminated cleaning materials in the designated waste container.

Post-Handling:

Properly doff and dispose of or decontaminate reusable PPE according to laboratory

procedures.

Wash hands thoroughly with soap and water after completing the procedure.

Disposal Plan
All waste materials contaminated with Agilon™, including used gloves, weighing papers, and

cleaning materials, should be collected in a clearly labeled, sealed container. Dispose of the

waste in accordance with local, state, and federal environmental regulations. Consult your
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institution's Environmental Health and Safety (EHS) department for specific guidance on

chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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